Cas no 2060035-57-4 (Acetamide, N-[[1-(triphenylmethyl)-1H-tetrazol-5-yl]methyl]-)

• Product Name: Acetamide, N-[[1-(triphenylmethyl)-1H-tetrazol-5-yl]methyl]-
• CAS No: 2060035-57-4
• MF: C₂₃H₂₁N₅O
• MW: 383.445744276047
• MDL: MFCD30499224
• CID: 5173559
• PubChem ID: 125453007
• Update Time: 2025-10-22

Acetamide, N-[[1-(triphenylmethyl)-1H-tetrazol-5-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[[1-(triphenylmethyl)-1H-tetrazol-5-yl]methyl]-

• MDL： MFCD30499224
• Inchi： 1S/C23H21N5O/c1-18(29)24-17-22-25-26-27-28(22)23(19-11-5-2-6-12-19,20-13-7-3-8-14-20)21-15-9-4-10-16-21/h2-16H,17H2,1H3,(H,24,29)
• InChI Key： NRRBNDUDKKQUAL-UHFFFAOYSA-N
• SMILES： C(NCC1N(C(C2=CC=CC=C2)(C2=CC=CC=C2)C2=CC=CC=C2)N=NN=1)(=O)C

Additional information on Acetamide, N-[[1-(triphenylmethyl)-1H-tetrazol-5-yl]methyl]-

Research Briefing on Acetamide, N-[[1-(triphenylmethyl)-1H-tetrazol-5-yl]methyl]- (CAS: 2060035-57-4)

Acetamide, N-[[1-(triphenylmethyl)-1H-tetrazol-5-yl]methyl]- (CAS: 2060035-57-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tetrazole and triphenylmethyl functional groups, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a versatile intermediate in the synthesis of biologically active molecules, particularly in the context of targeted therapies and enzyme inhibition.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic utility of Acetamide, N-[[1-(triphenylmethyl)-1H-tetrazol-5-yl]methyl]- in the development of novel protease inhibitors. The researchers employed a multi-step synthetic route to derivatize the compound, resulting in a series of analogs with enhanced binding affinity for specific protease targets. The study highlighted the compound's ability to serve as a scaffold for the introduction of diverse pharmacophores, thereby expanding its applicability in drug design.

In another groundbreaking study, researchers from the University of Cambridge explored the compound's potential in modulating protein-protein interactions (PPIs). The study, published in Nature Chemical Biology (2024), demonstrated that Acetamide, N-[[1-(triphenylmethyl)-1H-tetrazol-5-yl]methyl]- could be functionalized to disrupt key PPIs involved in cancer progression. The findings suggested that this compound could serve as a promising lead for the development of next-generation anticancer agents, particularly in targeting undruggable protein interfaces.

Further investigations into the pharmacokinetic properties of Acetamide, N-[[1-(triphenylmethyl)-1H-tetrazol-5-yl]methyl]- were conducted by a team at the National Institutes of Health (NIH). Their research, published in Drug Metabolism and Disposition (2023), revealed that the compound exhibits favorable metabolic stability and low cytotoxicity, making it a viable candidate for further preclinical development. The study also identified potential metabolic pathways, providing insights into optimizing the compound's bioavailability and therapeutic efficacy.

The compound's unique chemical structure has also been leveraged in the development of fluorescent probes for biological imaging. A recent study in ACS Chemical Biology (2024) described the synthesis of a fluorescent derivative of Acetamide, N-[[1-(triphenylmethyl)-1H-tetrazol-5-yl]methyl]-, which was used to visualize cellular uptake and localization in real-time. This application underscores the compound's versatility beyond traditional drug discovery, opening new avenues for diagnostic and theranostic applications.

In conclusion, Acetamide, N-[[1-(triphenylmethyl)-1H-tetrazol-5-yl]methyl]- (CAS: 2060035-57-4) represents a multifaceted tool in chemical biology and medicinal chemistry. Its applications span from drug discovery to biological imaging, driven by its synthetic flexibility and favorable pharmacological properties. Continued research into its derivatives and mechanisms of action is expected to yield further breakthroughs, solidifying its role in advancing therapeutic and diagnostic technologies.